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Compound of Interest

Compound Name: Acid Red 195

Cat. No.: B1489642

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Acid Red 195 against other
selected anionic dyes. The information presented is based on available experimental data and
standardized testing protocols to assist researchers in selecting the appropriate dye for their
specific applications.

Quantitative Performance Data

The following table summarizes the key performance indicators for Acid Red 195 and a
selection of other commonly used anionic dyes. The data has been compiled from various
technical sources and research articles.
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Note: Fastness ratings are on a scale of 1 to 5, where 5 represents the highest fastness.
Exhaustion and fixation percentages can vary based on the substrate and dyeing conditions.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Determination of Light Fastness

This protocol is based on the ISO 105-B02 standard, which specifies a method for determining
the color fastness of textiles to an artificial light source representative of natural daylight (D65).

[4]115]

Apparatus:
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e Xenon arc lamp fading apparatus

¢ Blue wool standards (ISO 105-B02)

o Grey scale for assessing change in color (ISO 105-A02)

Procedure:

A specimen of the dyed textile is mounted on a sample holder.
e A corresponding set of blue wool standards is also mounted.

o The samples and standards are exposed simultaneously to the light from the xenon arc lamp
under specified conditions of temperature and humidity.

e The exposure is continued until a contrast corresponding to grade 4 on the grey scale is
produced on the blue wool standard being used.

e The change in color of the test specimen is then assessed by comparing it with the blue wool
standards. The light fastness rating is the number of the blue wool standard that shows a
similar change in color.

Determination of Wash Fastness

This protocol is based on the ISO 105-C06 standard, which outlines methods for determining
the resistance of the color of textiles to domestic or commercial laundering procedures.[4][5][6]

Apparatus:

Launder-Ometer or similar apparatus for agitated washing at a controlled temperature.

Stainless steel balls (for mechanical action).

Multifibre adjacent fabric (containing wool, cotton, nylon, polyester, acrylic, and acetate).

Grey scale for assessing staining (ISO 105-A03) and change in color (ISO 105-A02).

Standard ECE reference detergent.
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Procedure:
o A specimen of the dyed textile is stitched together with a piece of multifibre adjacent fabric.

e The composite specimen is placed in a stainless-steel container with the specified amount of
detergent solution and stainless-steel balls.

e The container is placed in the Launder-Ometer and agitated for a specified time at a specific
temperature (e.g., 40°C for 30 minutes for the ALS test).

o After washing, the specimen is rinsed and dried.
o The change in color of the dyed specimen is assessed using the grey scale for color change.

e The degree of staining on each component of the multifibre fabric is assessed using the grey
scale for staining.

Determination of Dye Exhaustion and Fixation

This protocol describes a spectrophotometric method to determine the percentage of dye that
is taken up by the fabric from the dyebath (exhaustion) and the percentage of dye that
chemically bonds with the fabric (fixation).[2][7][8]

Apparatus:

o Laboratory dyeing machine.

e UV-Vis Spectrophotometer.

¢ Volumetric flasks and pipettes.

Procedure:

a) Exhaustion Measurement:

o Prepare a dyebath with a known initial concentration of the dye (C _initial).

e Measure the initial absorbance of the dyebath (A _initial) at the dye's maximum absorbance
wavelength (A_max).
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o Carry out the dyeing process according to a specified procedure (temperature, time, liquor
ratio, salt concentration).

o After the exhaustion phase (before the addition of alkali for reactive dyes), take a sample of
the dyebath.

» Measure the absorbance of the final dyebath sample (A_final).
» Calculate the final dye concentration (C_final) using a pre-determined calibration curve.

o The percentage of exhaustion (%E) is calculated as: %E = [(C_initial - C_final) / C_initial] *
100

b) Fixation Measurement:

 After the dyeing and fixation process (including the addition of alkali and rinsing), the unfixed
dye is removed from the fabric through a rigorous washing process (soaping).

e The washing liquor containing the unfixed dye is collected.

e The concentration of the dye in the washing liquor (C_unfixed) is determined
spectrophotometrically.

e The percentage of fixation (%F) is calculated as: %F = [((C_initial - C_final) - C_unfixed) /
(C_initial - C_final)] * 100

Visualizations

Experimental Workflow for Dye Performance
Comparison
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Caption: Workflow for the comparative evaluation of anionic dye performance.
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Caption: Key indicators for assessing the performance of anionic dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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